Unraveling the Molecular Mechanism of Action of Vegfr-2-IN-13: A Technical Guide for Researchers
Unraveling the Molecular Mechanism of Action of Vegfr-2-IN-13: A Technical Guide for Researchers
A deep dive into the inhibitory action of Vegfr-2-IN-13, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2, this guide offers a comprehensive overview of its mechanism, quantitative efficacy, and the experimental protocols for its evaluation.
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, a process crucial for tumor growth and metastasis.[1][2][3] Consequently, VEGFR-2 has emerged as a critical target for the development of novel anticancer therapies. This technical guide elucidates the mechanism of action of Vegfr-2-IN-13, a representative small molecule inhibitor targeting the VEGFR-2 kinase.
Core Mechanism of Action: Competitive ATP Inhibition
Vegfr-2-IN-13 functions as a Type II inhibitor of the VEGFR-2 tyrosine kinase.[4][5] Unlike Type I inhibitors that bind to the active conformation of the kinase, Type II inhibitors like Vegfr-2-IN-13 bind to the inactive "DFG-out" conformation of the kinase domain. This binding occurs at the ATP-binding pocket and an adjacent allosteric site. By stabilizing the inactive state, Vegfr-2-IN-13 prevents the conformational changes required for ATP binding and subsequent autophosphorylation of the receptor, thereby blocking the entire downstream signaling cascade.[4][5]
The binding of Vascular Endothelial Growth Factor (VEGF) to the extracellular domain of VEGFR-2 induces receptor dimerization and a conformational change that activates the intracellular kinase domain. This leads to the autophosphorylation of specific tyrosine residues, which then act as docking sites for various signaling proteins. These interactions trigger multiple downstream pathways, including the PLCγ-PKC-MAPK pathway for cell proliferation, the PI3K-Akt pathway for cell survival, and pathways involving Src and FAK for cell migration.[6][7][8] Vegfr-2-IN-13, by inhibiting the initial phosphorylation step, effectively shuts down all these pro-angiogenic signals.
Quantitative Efficacy of Representative VEGFR-2 Inhibitors
The inhibitory potency of compounds structurally related to Vegfr-2-IN-13 has been quantified through in vitro assays. The half-maximal inhibitory concentration (IC50) is a key parameter indicating the concentration of an inhibitor required to reduce the activity of a specific target by 50%.
| Compound ID | Target | IC50 (µM) | Reference Compound | Reference IC50 (µM) |
| Compound 11 | VEGFR-2 Kinase | 0.192 | Sorafenib | 0.082 |
| Compound 13b | VEGFR-2 Kinase | 0.231 | Sorafenib | 0.082 |
| Compound 10e | VEGFR-2 Kinase | 0.288 | Sorafenib | 0.082 |
| Compound 13a | VEGFR-2 Kinase | 0.354 | Sorafenib | 0.082 |
Data synthesized from a study on novel piperazinylquinoxaline-based VEGFR-2 inhibitors.[6]
Furthermore, the cytotoxic effects of these compounds on various cancer cell lines have been evaluated, demonstrating their potential as anti-cancer agents.
| Compound ID | Cell Line | Cancer Type | IC50 (µM) | Reference Compound | Reference IC50 (µM) |
| Compound 11 | A549 | Lung Cancer | 10.61 | Sorafenib | >100 |
| Compound 11 | HepG-2 | Liver Cancer | 9.52 | Sorafenib | 10.75 |
| Compound 11 | Caco-2 | Colon Cancer | 12.45 | Sorafenib | 9.25 |
| Compound 13b | Caco-2 | Colon Cancer | 10.46 | Sorafenib | 9.25 |
Data synthesized from a study on novel piperazinylquinoxaline-based VEGFR-2 inhibitors.[6]
Experimental Protocols
1. In Vitro VEGFR-2 Kinase Assay
This assay is designed to measure the direct inhibitory effect of a compound on the enzymatic activity of the VEGFR-2 kinase.
Principle: A recombinant VEGFR-2 kinase domain is incubated with a specific peptide substrate and ATP. The kinase transfers a phosphate group from ATP to the substrate. The amount of phosphorylated substrate is then quantified, typically using a luminescence-based method where the signal is inversely proportional to the amount of remaining ATP.
Detailed Methodology:
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Materials: Recombinant human VEGFR-2 kinase domain, biotinylated peptide substrate (e.g., Biotin-Gastrin Precursor (Tyr87) peptide), ATP, kinase assay buffer (containing MgCl2, MnCl2, DTT), test compound (Vegfr-2-IN-13), and a detection reagent (e.g., Kinase-Glo™).
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Procedure:
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Prepare serial dilutions of the test compound in DMSO.
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In a 96-well plate, add the kinase assay buffer, the recombinant VEGFR-2 kinase, and the test compound dilutions.
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Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.
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Incubate the plate at 30°C for a defined period (e.g., 60 minutes).
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Stop the reaction and measure the remaining ATP by adding the Kinase-Glo™ reagent, which generates a luminescent signal.
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Read the luminescence on a plate reader.
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Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.
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2. Cellular Proliferation (MTT) Assay
This assay assesses the cytotoxic or cytostatic effects of a compound on cancer cells that may or may not overexpress VEGFR-2.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Detailed Methodology:
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Materials: Cancer cell line of interest (e.g., A549, HepG-2), cell culture medium (e.g., DMEM with 10% FBS), test compound (Vegfr-2-IN-13), MTT solution, and a solubilizing agent (e.g., DMSO or isopropanol with HCl).
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Procedure:
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Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
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Treat the cells with serial dilutions of the test compound and incubate for a specified duration (e.g., 48 or 72 hours).
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After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.
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Remove the medium and dissolve the formazan crystals in the solubilizing agent.
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Measure the absorbance of the purple solution at a specific wavelength (e.g., 570 nm) using a microplate reader.
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Calculate the percentage of cell viability for each treatment group relative to the untreated control and determine the IC50 value.
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Visualizing the Molecular Landscape
VEGFR-2 Signaling Pathway
Caption: Simplified VEGFR-2 signaling cascade upon VEGF binding.
Mechanism of Vegfr-2-IN-13 Action
Caption: Vegfr-2-IN-13 stabilizes the inactive kinase conformation.
Experimental Workflow for IC50 Determination
Caption: Workflow for in vitro VEGFR-2 kinase inhibition assay.
Conclusion and Future Directions
Vegfr-2-IN-13 represents a promising class of small molecule inhibitors that effectively target the VEGFR-2 signaling pathway. Its mechanism as a Type II inhibitor allows for high potency and selectivity. The quantitative data from in vitro studies demonstrate its efficacy in both enzymatic and cellular contexts. While these preclinical findings are encouraging, further investigation into the pharmacokinetic and pharmacodynamic properties of Vegfr-2-IN-13 is essential to evaluate its potential as a therapeutic agent. Future studies should focus on in vivo efficacy in animal models of cancer and detailed toxicity profiling to pave the way for potential clinical development.
References
- 1. Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies [mdpi.com]
- 2. HTScan® VEGF Receptor 2 Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
- 3. mdpi.com [mdpi.com]
- 4. Recent progress on vascular endothelial growth factor receptor inhibitors with dual targeting capabilities for tumor therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Clinical advances in the development of novel VEGFR2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. New Series of VEGFR-2 Inhibitors and Apoptosis Enhancers: Design, Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]
- 8. Pharmacokinetics and pharmacodynamics of VEGF-neutralizing antibodies - PMC [pmc.ncbi.nlm.nih.gov]
